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Compound of Interest

Compound Name: 4-(1,3-Oxazol-5-YL)phenol

Cat. No.: B596673

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(1,3-Oxazol-5-yl)phenol is a heterocyclic aromatic compound featuring a phenol group
attached to an oxazole ring at the 5-position. The oxazole moiety is a five-membered
heterocycle containing one oxygen and one nitrogen atom. This structural motif is of significant
interest in medicinal chemistry and materials science due to its presence in numerous
biologically active compounds and its utility as a versatile synthetic scaffold. This technical
guide provides a comprehensive overview of the chemical identity, synthesis, and potential
applications of 4-(1,3-Oxazol-5-yl)phenol.

Chemical Identity and Properties

A clear definition of the molecule's chemical identity is crucial for research and development.
The key identifiers and physicochemical properties of 4-(1,3-Oxazol-5-yl)phenol are
summarized below.
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Identifier Value

CAS Number 1128-71-8

IUPAC Name 4-(1,3-Oxazol-5-yl)phenol
Alternate Name Phenol, 4-(5-oxazolyl)-
Molecular Formula CoH7NO2

Molecular Weight 161.16 g/mol

Note: Detailed experimental data such as NMR, IR, and mass spectrometry for this specific
compound are not readily available in public databases. Researchers are advised to perform
their own analytical characterization upon synthesis.

Synthesis of 4-(1,3-Oxazol-5-yl)phenol

The synthesis of 5-substituted oxazoles like 4-(1,3-Oxazol-5-yl)phenol can be effectively
achieved through the Van Leusen Oxazole Synthesis. This reaction involves the condensation
of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base.

Reaction Principle

The Van Leusen reaction is a powerful tool for the formation of the oxazole ring. The general
mechanism involves the deprotonation of TosMIC by a base, followed by a nucleophilic attack
on the aldehyde carbonyl group. The resulting intermediate undergoes an intramolecular
cyclization to form an oxazoline, which then eliminates p-toluenesulfinic acid to yield the
aromatic oxazole.

Experimental Protocol: Van Leusen Synthesis of 4-(1,3-
Oxazol-5-yl)phenol

This protocol outlines a general procedure for the synthesis of 4-(1,3-Oxazol-5-yl)phenol from
4-hydroxybenzaldehyde and tosylmethyl isocyanide (TosMIC).

Materials:

» 4-Hydroxybenzaldehyde
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o Tosylmethyl isocyanide (TosMIC)

o Potassium carbonate (K2CQOs) or another suitable base

o Methanol (MeOH) or another suitable solvent

o Ethyl acetate (EtOAC)

o Water (H20)

e Brine

e Anhydrous sodium sulfate (Naz2S0Oa4) or magnesium sulfate (MgSOa4)

« Silica gel for column chromatography

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-hydroxybenzaldehyde (1.0 equivalent) and tosylmethyl isocyanide (1.0
- 1.2 equivalents) in methanol.

» Addition of Base: To the stirred solution, add potassium carbonate (2.0 - 2.5 equivalents).

e Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-
layer chromatography (TLC).

e Work-up: Upon completion, cool the reaction mixture to room temperature and remove the
solvent under reduced pressure.

o Extraction: To the residue, add water and ethyl acetate. Transfer the mixture to a separatory
funnel and separate the layers. Extract the aqueous layer with ethyl acetate.

e Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous
sodium sulfate.

 Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude product. Purify the crude product by flash column chromatography on silica
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gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield
pure 4-(1,3-Oxazol-5-yl)phenol.

Logical Workflow for Van Leusen Synthesis
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(1,3-Oxazol-5-
yl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596673#4-1-3-oxazol-5-yl-phenol-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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